Cas no 36160-62-0 (5-amino-N,N-diethyl-2-(morpholin-4-yl)benzene-1-sulfonamide)

• Product Name: 5-amino-N,N-diethyl-2-(morpholin-4-yl)benzene-1-sulfonamide
• CAS No: 36160-62-0
• MF: C₁₄H₂₃N₃O₃S
• MW: 313.415722131729
• MDL: MFCD10032308
• CID: 5628207
• PubChem ID: 28795820
• Update Time: 2025-05-20

5-amino-N,N-diethyl-2-(morpholin-4-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-amino-N,N-diethyl-2-(morpholin-4-yl)benzene-1-sulfonamide
• SCHEMBL17774625
• EN300-28309231
• 36160-62-0

• MDL： MFCD10032308
• Inchi： 1S/C14H23N3O3S/c1-3-17(4-2)21(18,19)14-11-12(15)5-6-13(14)16-7-9-20-10-8-16/h5-6,11H,3-4,7-10,15H2,1-2H3
• InChI Key： MMPDZSWBCNMSFO-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1N1CCOCC1)N)(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 313.14601278g/mol
• Monoisotopic Mass: 313.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 84.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 5-amino-N,N-diethyl-2-(morpholin-4-yl)benzene-1-sulfonamide

Introduction to 5-amino-N,N-diethyl-2-(morpholin-4-yl)benzene-1-sulfonamide (CAS No. 36160-62-0)

5-amino-N,N-diethyl-2-(morpholin-4-yl)benzene-1-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 36160-62-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides, which are well-known for their broad spectrum of biological activities and therapeutic potential. The structural features of this molecule, including the presence of an amino group, diethylamino substituents, and a morpholine ring, contribute to its unique chemical properties and biological interactions.

The sulfonamide functional group in 5-amino-N,N-diethyl-2-(morpholin-4-yl)benzene-1-sulfonamide plays a crucial role in its pharmacological behavior. Sulfonamides are renowned for their ability to act as inhibitors of enzymes and transporters, making them valuable in the development of drugs targeting various diseases. The specific arrangement of atoms in this compound allows for selective binding to biological targets, which is essential for achieving therapeutic efficacy while minimizing side effects.

Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of how 5-amino-N,N-diethyl-2-(morpholin-4-yl)benzene-1-sulfonamide interacts with biological systems. These studies have revealed that the morpholine ring and the diethylamino group contribute to the compound's ability to cross the blood-brain barrier, potentially expanding its applications in central nervous system disorders. Additionally, the amino group provides a site for further chemical modification, enabling the synthesis of derivatives with improved pharmacokinetic properties.

In the realm of drug discovery, 5-amino-N,N-diethyl-2-(morpholin-4-yl)benzene-1-sulfonamide has been investigated for its potential as an antimicrobial agent. Sulfonamides have a long history of use in treating bacterial infections, and this compound's structural analogs have shown promising results in preliminary screenings. The presence of the morpholine ring is particularly noteworthy, as it has been associated with enhanced antimicrobial activity in related compounds. This feature makes 5-amino-N,N-diethyl-2-(morpholin-4-yl)benzene-1-sulfonamide a compelling candidate for further development in this area.

The synthesis of 5-amino-N,N-diethyl-2-(morpholin-4-yl)benzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the complex framework of this molecule efficiently. These techniques not only improve yield but also enhance purity, which are critical factors in pharmaceutical development.

From a medicinal chemistry perspective, the design of 5-amino-N,N-diethyl-2-(morpholin-4-yl)benzene-1-sulfonamide exemplifies the principles of structure-based drug design. By leveraging computational tools to predict how different structural motifs will interact with biological targets, researchers can optimize the molecule's pharmacological profile. The integration of experimental data with computational modeling has led to a deeper understanding of how subtle changes in the molecular structure can significantly impact biological activity.

The role of sulfonamides in addressing inflammatory diseases has also been explored recently. Studies indicate that compounds like 5-amino-N,N-diethyl-2-(morpholin-4-yl)benzene-1-sulfonamide can modulate inflammatory pathways by inhibiting key enzymes involved in the cascade. This potential makes them attractive candidates for developing novel anti-inflammatory therapies. The morpholine ring's ability to stabilize charged intermediates may contribute to its efficacy in these contexts.

Future research directions for 5-amino-N,N-diethyl-2-(morpholin-4-yl)benzene-1-sulfonamide include exploring its applications in oncology. Preliminary data suggest that sulfonamides can interfere with cancer cell proliferation by inhibiting enzymes such as dihydrofolate reductase (DHFR). The unique structural features of this compound may make it particularly effective against certain types of cancer by targeting specific molecular pathways involved in tumor growth and survival.

The development of new drug formulations is another area where 5-amino-N,N-diethyl-2-(morpholin-4-yt)benzene-l-sulfonamide holds promise. Advances in nanotechnology have enabled the encapsulation of active pharmaceutical ingredients into nanoparticles, which can enhance drug delivery and bioavailability. By incorporating this sulfonamide derivative into such systems, researchers aim to improve therapeutic outcomes while reducing side effects.

In conclusion, 5-amino-N,N-diethyl-Z-morphollin-l-benzene-sulfonylamide (CAS No 36160-Z62-Z) represents a significant advancement in pharmaceutical chemistry due to its versatile biological activities and structural complexity Its sulfonic acid group along with other functional groups contribute to its multifaceted interactions with biological targets making it a valuable tool for drug discovery and development Current research efforts are focused on harnessing these properties for therapeutic applications ranging from antimicrobial treatments to potential uses in oncology